Cas no 1805548-43-9 (2-(Difluoromethyl)-5-iodo-3-methylpyridine-6-acetonitrile)

• Product Name: 2-(Difluoromethyl)-5-iodo-3-methylpyridine-6-acetonitrile
• CAS No: 1805548-43-9
• MF: C₉H₇F₂IN₂
• MW: 308.066560983658
• CID: 4893426
• Update Time: 2025-06-08

2-(Difluoromethyl)-5-iodo-3-methylpyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-iodo-3-methylpyridine-6-acetonitrile

• Inchi： 1S/C9H7F2IN2/c1-5-4-6(12)7(2-3-13)14-8(5)9(10)11/h4,9H,2H2,1H3
• InChI Key： MRJMPFWTGBSVQF-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C(C(F)F)=NC=1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 2-(Difluoromethyl)-5-iodo-3-methylpyridine-6-acetonitrile

Introduction to 2-(Difluoromethyl)-5-iodo-3-methylpyridine-6-acetonitrile (CAS No. 1805548-43-9)

2-(Difluoromethyl)-5-iodo-3-methylpyridine-6-acetonitrile (CAS No. 1805548-43-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including a difluoromethyl group, an iodo substituent, and a methylpyridine core, exhibits promising properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The difluoromethyl group is a key structural motif in many modern pharmaceuticals due to its ability to enhance metabolic stability and binding affinity. In particular, this moiety has been extensively studied for its role in improving the pharmacokinetic profiles of drug candidates. The presence of an iodo atom in the molecule further adds to its utility, as iodine can serve as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are fundamental in constructing complex molecular architectures, which are often required for the development of novel therapeutic agents.

The 3-methylpyridine backbone provides a stable heterocyclic framework that is commonly found in biologically active compounds. Pyridine derivatives are well-documented for their diverse pharmacological activities, including antimicrobial, antiviral, and anticancer properties. The combination of these structural elements in 2-(Difluoromethyl)-5-iodo-3-methylpyridine-6-acetonitrile suggests potential applications in the design of small-molecule inhibitors targeting various disease pathways.

Recent advancements in drug discovery have highlighted the importance of incorporating fluorinated groups into drug candidates. The difluoromethyl group, in particular, has been shown to improve both the pharmacokinetic and pharmacodynamic properties of drugs. For instance, it can increase lipophilicity while maintaining solubility, leading to better oral bioavailability. Additionally, fluorine atoms can modulate electronic effects and steric interactions within a molecule, thereby fine-tuning its binding affinity to biological targets.

The iodo substituent on the pyridine ring offers another layer of synthetic versatility. Transition-metal-catalyzed cross-coupling reactions involving iodine-containing compounds are among the most powerful tools in organic synthesis. These reactions enable the formation of carbon-carbon bonds under mild conditions, making them ideal for constructing complex molecular structures efficiently. In medicinal chemistry, such transformations are frequently employed to generate libraries of compounds for high-throughput screening.

One notable application of 2-(Difluoromethyl)-5-iodo-3-methylpyridine-6-acetonitrile is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders. By leveraging the reactivity of the iodo group and the stability provided by the difluoromethyl moiety, researchers have developed novel inhibitors that target specific kinases with high selectivity. These inhibitors have shown promise in preclinical studies and are being explored further for their therapeutic potential.

Another area where this compound has found utility is in the development of antiviral agents. The structural features of 2-(Difluoromethyl)-5-iodo-3-methylpyridine-6-acetonitrile make it a suitable precursor for designing molecules that can interfere with viral replication cycles. For example, it can be used to synthesize analogs of nucleoside analogs or protease inhibitors, which are key components in antiviral therapies. The ability to introduce diverse functional groups via cross-coupling reactions allows for rapid optimization of drug candidates to enhance their efficacy and reduce side effects.

The synthesis of 2-(Difluoromethyl)-5-iodo-3-methylpyridine-6-acetonitrile involves multi-step organic transformations that highlight its synthetic value. Typically, it begins with the functionalization of a pyridine precursor followed by introducing the difluoromethyl, iodo, and acetonitrile moieties through carefully orchestrated reactions. The use of modern catalytic systems has streamlined these processes, making them more efficient and environmentally friendly. This aligns with the growing emphasis on green chemistry principles in pharmaceutical research.

In conclusion,2-(Difluoromethyl)-5-iodo-3-methylpyridine-6-acetonitrile (CAS No. 1805548-43-9) represents a versatile building block with significant potential in drug discovery and development. Its unique structural features enable diverse synthetic pathways and applications across multiple therapeutic areas. As research continues to uncover new biological targets and mechanisms, compounds like this are likely to play an increasingly important role in shaping the future of medicine.